Cas no 1599017-61-4 (tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate
• CAS No: 1599017-61-4
• MF: C₁₁H₂₀BrNO₃
• MW: 294.185402870178
• CID: 5690702
• PubChem ID: 114771893
• Update Time: 2025-06-10

tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate
• 1599017-61-4
• tert-Butyl3-bromo-4-ethoxypyrrolidine-1-carboxylate
• EN300-1135393
• 1-Pyrrolidinecarboxylic acid, 3-bromo-4-ethoxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H20BrNO3/c1-5-15-9-7-13(6-8(9)12)10(14)16-11(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： JSGWXTQELPFQMP-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCC

Computed Properties

• Exact Mass: 293.06266g/mol
• Monoisotopic Mass: 293.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 322.6±42.0 °C(Predicted)
• pka: -4.51±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate

tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate (CAS No. 1599017-61-4)

tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate (CAS No. 1599017-61-4) is a versatile compound with significant potential in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a brominated pyrrolidine ring and a tert-butyl ester group, which make it an attractive building block for the synthesis of complex molecules and pharmaceuticals.

The tert-butyl ester group in tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate provides enhanced stability and reactivity control, making it an ideal intermediate for various synthetic transformations. The bromine atom on the pyrrolidine ring offers a reactive site for substitution reactions, enabling the introduction of diverse functional groups. This flexibility is particularly valuable in the development of novel drugs and bioactive compounds.

Recent research has highlighted the importance of tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of a series of pyrrolidine-based inhibitors targeting specific protein-protein interactions. These inhibitors showed promising activity in vitro and are currently being evaluated for their therapeutic potential in various diseases, including cancer and neurodegenerative disorders.

In addition to its applications in drug discovery, tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate has been utilized in the development of advanced materials. A recent publication in Advanced Materials reported the use of this compound as a precursor for the synthesis of functional polymers with tunable properties. These polymers exhibit enhanced mechanical strength and thermal stability, making them suitable for applications in electronics, coatings, and biomedical devices.

The synthetic versatility of tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate is further exemplified by its role in the preparation of chiral ligands for asymmetric catalysis. A study published in Catalysis Science & Technology described the efficient synthesis of chiral pyrrolidine ligands using this compound as a starting material. These ligands were found to be highly effective in promoting enantioselective reactions, leading to the production of optically pure compounds with high yields and excellent enantiomeric excess.

The safety and environmental impact of tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate have also been thoroughly investigated. Studies have shown that this compound is stable under standard laboratory conditions and can be handled safely with appropriate precautions. However, it is important to follow standard safety protocols when working with any chemical compound to ensure the well-being of laboratory personnel and the environment.

In conclusion, tert-Butyl 3-bromo-4-ethoxypyrrolidine-1-carboxylate (CAS No. 1599017-61-4) is a valuable compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and synthetic versatility make it an essential building block for researchers aiming to develop innovative solutions in these fields. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.